Cas no 2452125-84-5 (6-bromo-2-methyl-4-nitro-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 6-bromo-2-methyl-4-nitro-2,3-dihydro-1H-isoindol-1-one
• CAS No: 2452125-84-5
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• MDL: MFCD34168530
• CID: 5464348
• PubChem ID: 154634418
• Update Time: 2025-10-22

6-bromo-2-methyl-4-nitro-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• Z4969344607
• 6-bromo-2-methyl-4-nitro-2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD34168530
• Inchi： 1S/C9H7BrN2O3/c1-11-4-7-6(9(11)13)2-5(10)3-8(7)12(14)15/h2-3H,4H2,1H3
• InChI Key： RFTSJSKPQOWWCY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C(N(C)C2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.96400 g/mol
• Monoisotopic Mass: 269.96400 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.1
• Molecular Weight: 271.07

Additional information on 6-bromo-2-methyl-4-nitro-2,3-dihydro-1H-isoindol-1-one

6-Bromo-2-Methyl-4-Nitro-2,3-Dihydro-1H-Isoindol-1-One: A Comprehensive Overview

The compound 6-bromo-2-methyl-4-nitro-2,3-dihydro-1H-isoindol-1-one, identified by the CAS number 2452125845, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their unique chemical properties and potential biological activities. Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, making it a valuable tool in both academic and industrial research.

The structure of 6-bromo-2-methyl-4-nitro derivative is characterized by a fused bicyclic system with substituents at specific positions. The bromine atom at position 6 and the nitro group at position 4 contribute significantly to the compound's electronic properties, making it an interesting candidate for redox reactions and other transformations. Researchers have leveraged these features to explore its role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

In recent studies, the synthesis of 6-bromo substituted isoindoles has been optimized using catalytic asymmetric approaches. These methods not only enhance the yield but also improve the enantioselectivity of the product, which is crucial for pharmaceutical applications. The methyl group at position 2 further modulates the physical properties of the molecule, influencing its solubility and bioavailability.

The nitro group at position 4 plays a pivotal role in determining the reactivity of this compound. It acts as an electron-withdrawing group, facilitating various nucleophilic substitutions and electrophilic additions. This feature has been exploited in designing new materials with tailored electronic properties for applications in optoelectronics and sensors.

Recent research has also focused on the biological evaluation of this compound. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. Additionally, preliminary results from animal models suggest that it may exhibit anticancer activity by targeting specific oncogenic pathways.

The synthesis of 6-bromo-substituted isoindoles involves a multi-step process that typically includes cyclization reactions followed by functionalization. The use of transition metal catalysts has significantly streamlined these processes, reducing reaction times and increasing product purity.

In conclusion, 6-bromo-2-methyl-4-nitro-2,3-dihydro-1H-isoindolone represents a promising compound with diverse applications across multiple disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for advancing chemical research and development.